Cas no 930781-28-5 (4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine)
4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-2,6-diisopropyl-N,N-dimethylbenzenamine
- 4-bromo-2,6-diisopropyl-n,n-dimethylaniline
- 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine
-
- MDL: MFCD28129407
- Inchi: 1S/C14H22BrN/c1-9(2)12-7-11(15)8-13(10(3)4)14(12)16(5)6/h7-10H,1-6H3
- InChI Key: SPLBLQVTASYPBB-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(C)C)C(=C(C=1)C(C)C)N(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 195
- Topological Polar Surface Area: 3.2
4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB532119-1 g |
4-Bromo-2,6-diisopropyl-N,N-dimethylaniline; . |
930781-28-5 | 1g |
€185.00 | 2023-01-02 | ||
| abcr | AB532119-5 g |
4-Bromo-2,6-diisopropyl-N,N-dimethylaniline; . |
930781-28-5 | 5g |
€328.50 | 2023-01-02 | ||
| abcr | AB532119-25 g |
4-Bromo-2,6-diisopropyl-N,N-dimethylaniline; . |
930781-28-5 | 25g |
€749.00 | 2023-01-02 | ||
| abcr | AB532119-1g |
4-Bromo-2,6-diisopropyl-N,N-dimethylaniline; . |
930781-28-5 | 1g |
€185.00 | 2025-04-15 | ||
| abcr | AB532119-5g |
4-Bromo-2,6-diisopropyl-N,N-dimethylaniline; . |
930781-28-5 | 5g |
€328.50 | 2025-04-15 | ||
| abcr | AB532119-25g |
4-Bromo-2,6-diisopropyl-N,N-dimethylaniline; . |
930781-28-5 | 25g |
€749.00 | 2025-04-15 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY413522-1g |
4-Bromo-2,6-diisopropyl-N,N-dimethylaniline |
930781-28-5 | ≥95% | 1g |
¥6123.00 | 2025-04-11 |
4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine
Introduction to 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine (CAS No. 930781-28-5)
4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine, with the chemical formula C₁₃H₂₁BrN, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound is characterized by its complex aromatic structure, which includes a bromine substituent and two isopropyl groups at the 2 and 6 positions of the benzene ring. The N,N-dimethylamino group further enhances its utility in various synthetic applications. The unique arrangement of these functional groups makes it a valuable intermediate in the development of more complex molecules, particularly in the pharmaceutical industry.
The CAS No. 930781-28-5 of this compound provides a unique identifier that ensures consistency and accuracy in its documentation and use across different scientific disciplines. This numbering system is crucial for researchers who need to reference specific chemical entities in their work, ensuring that all parties are referring to the same molecule. The 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine structure itself is a testament to the ingenuity of organic chemists who have harnessed its properties for various applications.
In recent years, there has been growing interest in this compound due to its potential applications in drug discovery and development. The bromine atom in its structure allows for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl compounds. These biaryl structures are often found in biologically active molecules, making 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine a promising candidate for synthesizing novel therapeutic agents.
One of the most compelling aspects of this compound is its role as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop molecules with potential therapeutic effects against various diseases. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors, which are implicated in conditions such as cancer and inflammation. The N,N-dimethylamino group, in particular, contributes to the compound's ability to interact with biological targets, enhancing its pharmacological relevance.
The synthesis of 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that researchers have access to high-quality material for their studies. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex aromatic core of this molecule.
Recent advancements in computational chemistry have also played a significant role in understanding the reactivity and properties of 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are crucial for designing more effective drugs that can modulate biological processes with high specificity.
The pharmaceutical industry has been particularly keen on exploring the potential of this compound due to its structural complexity and versatility. Researchers are investigating its derivatives as candidates for treating a range of disorders, including neurological diseases and metabolic disorders. The ability to modify its structure while retaining its core framework allows for the creation of a diverse library of compounds that can be screened for biological activity.
In addition to its pharmaceutical applications, 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine has found utility in materials science. Its aromatic structure and functional groups make it a suitable candidate for developing novel materials with specific electronic properties. For instance, it has been explored as a precursor for organic semiconductors and light-emitting diodes (OLEDs), where its ability to form stable conjugated systems is highly beneficial.
The environmental impact of synthesizing and using this compound is also an area of interest. Researchers are working on developing greener synthetic routes that minimize waste and reduce energy consumption. Sustainable chemistry principles are being applied to ensure that the production of 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine is both efficient and environmentally friendly.
Overall, 4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine (CAS No. 930781-28-5) represents a fascinating example of how structural complexity can be leveraged for scientific advancement. Its potential applications in drug discovery, materials science, and environmental chemistry highlight the importance of continued research into this class of compounds. As our understanding of organic chemistry evolves, so too will our ability to harness the power of molecules like this one for the betterment of society.
930781-28-5 (4-Bromo-2,6-diisopropyl-N,N-dimethylbenzenamine) Related Products
- 1219741-48-6(5-Bromo-2-cyclopropyl-N,N-dimethylaniline)
- 1333316-35-0(2,7-Dibromo-9,10-dihydro-9,9-dimethylacridine)
- 921631-61-0(Cyanamide, N-[4-bromo-2-(1-methylethyl)phenyl]-)
- 81090-37-1(4-Bromo-N,2-diethylaniline)
- 503621-10-1(Benzenamine, 4-bromo-2-ethyl-N,N-dimethyl- (9CI))
- 77256-80-5(1,3-Benzenediamine, 2-bromo-N1,N1,N3,N3-tetramethyl-4,6-bis(1-methylethyl)-)
- 916814-69-2(Benzenamine,N-(4-bromophenyl)-4-(1,1-dimethylethyl)-2,6-dimethyl-N-phenyl-)
- 1369917-21-4(4-Bromo-2-ethyl-N-methylaniline)
- 1200798-49-7(2-Bromo-9,10-dihydroacridine)
- 854952-67-3(Benzenamine,N,N-bis(4-bromophenyl)-4-(1,1-dimethylethyl)-2,6-dimethyl-)